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Compound of Interest

Compound Name: Ethyl 2-(3-cyanophenoxy)acetate

CAS No.: 55197-25-6

Cat. No.: B1604349

Get Quote

Executive Summary
Ethyl 2-(3-cyanophenoxy)acetate (CAS 55197-25-6) is a specialized organic intermediate

characterized by a phenoxyacetic acid ester scaffold substituted with a nitrile group at the meta

position.[1][2] This compound serves as a critical building block in the synthesis of

agrochemicals (specifically auxin-mimic herbicides) and pharmaceutical agents targeting

cardiovascular and anti-inflammatory pathways.

This guide provides a comprehensive technical analysis of the compound, detailing its

physicochemical identity, a robust self-validating synthesis protocol, and its downstream

reactivity profile. The methodology emphasizes scalability and purity, moving beyond basic

recipe listing to explain the causality behind process parameters.

Chemical Identity & Physicochemical Properties[3]
[4]
Systematic Name: Ethyl 2-(3-cyanophenoxy)acetate Synonyms: (3-Cyanophenoxy)acetic

acid ethyl ester; 3-Cyanophenoxyacetate ethyl ester Molecular Formula: C₁₁H₁₁NO₃ Molecular
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Weight: 205.21 g/mol [3]

Table 1: Physicochemical Data Profile
Property Specification Notes

CAS Number 55197-25-6
Unique identifier for the meta-

isomer.[1]

Physical State Solid or Viscous Oil

Dependent on

purity/crystallinity; tends to

solidify upon high-vacuum

drying.

Solubility Soluble
DCM, Ethyl Acetate, Acetone,

DMSO, DMF.

Insolubility Insoluble
Water (hydrophobic ester/ether

backbone).

Functional Groups
Nitrile (-CN), Ester (-COOEt),

Ether (-O-)

Sites for orthogonal

functionalization.

MDL Number MFCD06659703 Database reference ID.[3]

Synthetic Protocol (Expertise & Experience)
The synthesis of Ethyl 2-(3-cyanophenoxy)acetate relies on a Williamson Ether Synthesis.

While sodium hydride (NaH) is often used for speed, this protocol utilizes Potassium Carbonate

(K₂CO₃) in Acetone or Acetonitrile. This choice is deliberate: it avoids the evolution of explosive

hydrogen gas, tolerates trace moisture better, and provides a gentler deprotonation profile that

minimizes side reactions (such as nitrile hydrolysis).

Reaction Scheme
Reagents: 3-Cyanophenol + Ethyl Bromoacetate + K₂CO₃

Product + KBr + KHCO₃

Step-by-Step Methodology
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Preparation of the Nucleophile:

Charge a reaction vessel with 3-Cyanophenol (1.0 eq) and Acetone (10 volumes).

Add Potassium Carbonate (K₂CO₃, 1.5 eq). Use anhydrous, finely ground powder to

maximize surface area.

Technical Insight: Stir at room temperature for 30 minutes before adding the alkylating

agent. This ensures the formation of the phenoxide anion (

) surface species, reducing the induction period.

Alkylation (The Critical Step):

Add Ethyl Bromoacetate (1.1 eq) dropwise over 20 minutes.

Causality: Rapid addition can cause localized exotherms, potentially leading to dialkylation

side products if the ring were more electron-rich. Dropwise addition controls the thermal

profile.

Heat the mixture to reflux (approx. 56°C) for 4–6 hours.

In-Process Control (IPC):

Monitor via TLC (Hexane:EtOAc 7:3). The starting phenol is more polar (lower R_f) than

the ester product.

Self-Validating Check: The reaction is complete when the phenol spot is undetectable.

Workup & Isolation:

Cool to room temperature.[4] Filter off the inorganic solids (KBr and excess K₂CO₃).

Concentrate the filtrate under reduced pressure to remove acetone.

Dissolve the residue in Ethyl Acetate and wash with 0.5 M NaOH (cold).
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Why? The NaOH wash removes any unreacted phenolic starting material, ensuring the

product is neutral.

Wash with brine, dry over MgSO₄, and concentrate to yield the crude product.

Purification:

If necessary, recrystallize from Ethanol/Hexane or purify via silica gel chromatography.

Mechanism of Action & Reactivity[7]
The formation of the compound follows a classic S_N2 nucleophilic substitution. The phenoxide

oxygen, enhanced by the base, attacks the

-carbon of the ethyl bromoacetate, displacing the bromide leaving group.

Visualization: Synthesis & Reactivity Pathways
The following diagram illustrates the synthesis mechanism and the three primary downstream

applications of the product.
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Figure 1: Synthetic pathway and downstream chemical utility of Ethyl 2-(3-
cyanophenoxy)acetate.

Applications in Drug Discovery & Agrochemicals
Herbicide Development (Auxin Mimics)
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The structural motif of (phenoxy)acetic acid is central to auxin-type herbicides (e.g., 2,4-D).

Ethyl 2-(3-cyanophenoxy)acetate is a pro-herbicide ester. Upon application, environmental

esterases hydrolyze the ethyl ester to release the free acid, which acts as the active phytotoxic

agent. The meta-cyano group provides unique metabolic stability compared to halogenated

analogues.

Medicinal Chemistry Building Block
Tetrazole Bioisosteres: The nitrile group is a precursor to tetrazoles (via reaction with sodium

azide), which are lipophilic bioisosteres of carboxylic acids, commonly used to improve the

bioavailability of angiotensin II receptor blockers (ARBs).

Heterocyclic Synthesis: The 1,3-relationship of the ether and nitrile allows for cyclization

reactions to form benzofurans or indoles under specific conditions.

Safety, Handling & Storage
Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Ventilation: Handle in a fume hood to avoid inhalation of dust or vapors.

Cyanide Precaution: While the nitrile group is covalently bonded and stable, avoid contact

with strong acids or reducing agents that could theoretically liberate toxic byproducts under

extreme conditions.
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Storage: Store in a cool, dry place under an inert atmosphere (Nitrogen/Argon) to prevent

hydrolysis of the ester by atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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